N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H16F3NO2S/c20-19(21,22)16-5-3-15(4-6-16)18(24)23(12-14-8-10-25-13-14)9-7-17-2-1-11-26-17/h1-6,8,10-11,13H,7,9,12H2
• InChI Key: IUCUVJMQJGVJFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H16F3NO2S
• Molecular Weight: 379.4 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-4-(trifluoromethyl)benzamide is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. This compound is of interest due to its unique chemical structure and potential pharmacological properties. In

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Heterocyclic Pyrimidines : Research by Maruoka et al. (2001) focuses on synthesizing dihydrothieno(and furo)pyrimidines with an active methine group, highlighting the compound's utility in constructing complex heterocyclic structures (Maruoka, Yamagata, & Yamazaki, 2001).
• Antiplasmodial Activities : Hermann et al. (2021) investigated new acyl derivatives of furazanes, including similar structural motifs, for their activities against Plasmodium falciparum, revealing significant antiplasmodial properties and structure-activity relationships (Hermann et al., 2021).

Material Science and Photovoltaic Applications

• Dye-Sensitized Solar Cells : Kim et al. (2011) studied phenothiazine derivatives with furan and thiophene linkers for dye-sensitized solar cells, demonstrating the effect of these linkers on the photovoltaic performance, which could be pertinent to understanding the role of similar furan and thiophene-based compounds in solar energy conversion (Kim et al., 2011).

Biological Applications

• Antibacterial and Antioxidant Activities : Sokmen et al. (2014) synthesized new triazole Schiff base and amine derivatives, including furan-containing compounds, and evaluated their antibacterial, antiurease, and antioxidant activities, suggesting potential applications in developing new therapeutics (Sokmen et al., 2014).

Electrochemical Applications

• Functional Electrolytes : Abe et al. (2006) explored novel additives, including furan and thiophene derivatives, for cathode materials to improve cycleability performance in batteries, indicating the utility of such compounds in enhancing electrochemical device performance (Abe et al., 2006).